Cas no 1016674-92-2 (2-(cyclopropylamino)acetamide)

• Product Name: 2-(cyclopropylamino)acetamide
• CAS No: 1016674-92-2
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• CID: 4566867
• PubChem ID: 23510270
• Update Time: 2025-06-15

2-(cyclopropylamino)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylamino)acetamide

• Inchi： 1S/C5H10N2O/c6-5(8)3-7-4-1-2-4/h4,7H,1-3H2,(H2,6,8)
• InChI Key： PCVOBSZOJJBJJP-UHFFFAOYSA-N
• SMILES： C(N)(=O)CNC1CC1

Computed Properties

• Exact Mass: 114.079313g/mol
• Monoisotopic Mass: 114.079313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 114.15g/mol
• XLogP3: -0.7
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(cyclopropylamino)acetamide

Introduction to 2-(cyclopropylamino)acetamide (CAS No. 1016674-92-2)

2-(cyclopropylamino)acetamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and versatile biological activities. With the CAS number 1016674-92-2, this molecule has garnered attention in recent years due to its potential applications in drug discovery and medicinal chemistry. The compound consists of an acetamide moiety linked to a cyclopropylamine group, which imparts distinct chemical and pharmacological properties that make it a valuable scaffold for developing novel therapeutic agents.

The structural composition of 2-(cyclopropylamino)acetamide (CAS No. 1016674-92-2) facilitates its interaction with various biological targets, making it a promising candidate for further investigation. The cyclopropyl group, known for its rigidity and ability to fit into specific binding pockets, enhances the compound's affinity for certain enzymes and receptors. This feature has been exploited in the design of molecules targeting neurological disorders, infectious diseases, and inflammatory conditions.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors for neurological disorders such as Alzheimer's disease and Parkinson's disease. The structural motif of 2-(cyclopropylamino)acetamide (CAS No. 1016674-92-2) has been found to exhibit inhibitory activity against key enzymes involved in these pathologies. For instance, studies have demonstrated its potential as an acetylcholinesterase inhibitor, a mechanism that could lead to improved cognitive function in patients with Alzheimer's disease.

Beyond its applications in neurology, 2-(cyclopropylamino)acetamide (CAS No. 1016674-92-2) has shown promise in the treatment of infectious diseases. The cyclopropylamine moiety is known to disrupt bacterial cell wall synthesis by interfering with essential enzymes like penicillin-binding proteins. This property makes the compound a candidate for developing novel antibiotics against multidrug-resistant bacterial strains. Preliminary studies have highlighted its efficacy against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA).

The pharmacokinetic profile of 2-(cyclopropylamino)acetamide (CAS No. 1016674-92-2) is another area of interest. Its molecular structure allows for favorable solubility and bioavailability, which are critical factors for drug efficacy. Additionally, the compound exhibits moderate metabolic stability, ensuring prolonged circulation in the bloodstream and sustained therapeutic effects. These characteristics make it an attractive candidate for further development into a drug candidate.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interactions of 2-(cyclopropylamino)acetamide (CAS No. 1016674-92-2) with biological targets using molecular docking simulations. These simulations have provided insights into how the compound interacts with enzymes and receptors at an atomic level, guiding the optimization of its structure for improved potency and selectivity. Such computational approaches have accelerated the drug discovery process and reduced the time required to bring new therapeutic agents to market.

The synthesis of 2-(cyclopropylamino)acetamide (CAS No. 1016674-92-2) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have developed efficient synthetic routes that minimize side reactions and maximize scalability. These synthetic strategies have been crucial in making the compound available for preclinical studies and commercial production.

Preclinical studies have been instrumental in evaluating the safety and efficacy of 2-(cyclopropylamino)acetamide (CAS No. 1016674-92-2) before it can be tested in human trials. Animal models have provided valuable data on its pharmacological effects, toxicity profiles, and potential side effects. These studies have laid the groundwork for clinical trials aimed at assessing its therapeutic potential in humans.

The future prospects of 2-(cyclopropylamino)acetamide (CAS No. 1016674-92-2) are promising, with ongoing research exploring its applications in various therapeutic areas. Innovations in drug delivery systems may further enhance its bioavailability and targeted action, making it more effective as a therapeutic agent. Additionally, collaborations between academia and industry are expected to drive faster development cycles and bring new insights into its potential uses.

In conclusion, 2-(cyclopropylamino)acetamide (CAS No. 1016674-92-2) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it a valuable scaffold for developing novel drugs targeting neurological disorders, infectious diseases, and other conditions. Continued research efforts will likely uncover even more applications for this compound, solidifying its role as a key player in modern drug discovery.